Cas no 690653-23-7 ({3-fluoro-5-(trifluoromethyl)phenylmethyl}(methyl)amine)

• Product Name: {3-fluoro-5-(trifluoromethyl)phenylmethyl}(methyl)amine
• CAS No: 690653-23-7
• MF: C₉H₉F₄N
• MW: 207.168076276779
• CID: 392294
• PubChem ID: 23147711
• Update Time: 2025-05-20

{3-fluoro-5-(trifluoromethyl)phenylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-fluoro-N-methyl-5-(trifluoromethyl)-
• 1-[3-fluoro-5-(trifluoromethyl)phenyl]-N-methylmethanamine
• {3-fluoro-5-(trifluoromethyl)phenylmethyl}(methyl)amine
• AT36934
• ([3-Fluoro-5-(trifluoromethyl)phenyl]methyl)(methyl)amine
• {[3-fluoro-5-(trifluoromethyl)phenyl]methyl}(methyl)amine
• A1-18066
• DTXSID30630990
• SCHEMBL681409
• 690653-23-7
• EN300-163332
• SB77747
• 1-(3-fluoro-5-(trifluoromethyl)phenyl)-N-methylmethanamine

• Inchi： 1S/C9H9F4N/c1-14-5-6-2-7(9(11,12)13)4-8(10)3-6/h2-4,14H,5H2,1H3
• InChI Key： BSHXOUCKAXRBEP-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)CNC

Computed Properties

• Exact Mass: 207.06711194g/mol
• Monoisotopic Mass: 207.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on {3-fluoro-5-(trifluoromethyl)phenylmethyl}(methyl)amine

Comprehensive Overview of 3-fluoro-5-(trifluoromethyl)phenylmethyl)(methyl)amine (CAS No. 690653-23-7)

The compound 3-fluoro-5-(trifluoromethyl)phenylmethyl)(methyl)amine (CAS No. 690653-23-7) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the fluoro and trifluoromethyl substituents, contribute to its reactivity and biological activity. Researchers and industries are increasingly interested in this compound due to its versatility in synthetic chemistry and its role as a building block for more complex molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in drug discovery and material science. The presence of the trifluoromethyl group in 3-fluoro-5-(trifluoromethyl)phenylmethyl)(methyl)amine enhances its lipophilicity and metabolic stability, making it a valuable intermediate in the development of bioactive molecules. This aligns with the growing trend of incorporating fluorine atoms into pharmaceuticals to improve their efficacy and pharmacokinetic properties.

One of the most frequently searched topics related to this compound is its synthesis method. The preparation of 3-fluoro-5-(trifluoromethyl)phenylmethyl)(methyl)amine typically involves multi-step reactions, including halogenation, amination, and reduction processes. Researchers often explore green chemistry approaches to optimize its synthesis, minimizing waste and improving yield. This reflects the broader industry shift toward sustainable and environmentally friendly practices.

The compound's physical and chemical properties are also a focal point for many users. With a molecular formula that includes both fluorine and trifluoromethyl groups, it exhibits distinct characteristics such as high thermal stability and resistance to oxidation. These properties make it suitable for applications in high-performance materials and specialty chemicals. Additionally, its solubility and reactivity are often discussed in academic and industrial forums.

Another area of interest is the biological activity of 3-fluoro-5-(trifluoromethyl)phenylmethyl)(methyl)amine. While not a drug itself, its derivatives have shown promise in preclinical studies for targeting specific enzymes or receptors. This has led to increased research into its potential as a pharmacophore in medicinal chemistry. The compound's ability to modulate biological pathways makes it a candidate for further investigation in therapeutic development.

From an industrial perspective, the market demand for fluorinated intermediates like this one is rising. Companies specializing in custom synthesis and contract research often highlight its availability and scalability. This is particularly relevant for startups and academic labs seeking reliable sources of high-purity compounds for their projects. The compound's CAS No. 690653-23-7 serves as a key identifier in procurement databases, ensuring accurate sourcing.

In summary, 3-fluoro-5-(trifluoromethyl)phenylmethyl)(methyl)amine (CAS No. 690653-23-7) is a compound of growing importance in both academic and industrial settings. Its unique fluorine-containing structure, coupled with its diverse applications, positions it as a valuable asset in modern chemistry. As research continues to uncover new uses for this molecule, its relevance in drug discovery, material science, and green chemistry is expected to expand further.